Cas no 2320213-29-2 (1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one)

1-[4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one is a synthetic organic compound featuring a piperidine-pyrrolidine hybrid scaffold with a phenylpentanone moiety. Its structural complexity, including the methoxy-substituted pyrrolidine ring, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both piperidine and pyrrolidine rings may confer favorable binding properties for targeting central nervous system (CNS) receptors or enzymes. The phenylpentanone tail could enhance lipophilicity, influencing pharmacokinetic profiles. This compound’s modular design allows for further derivatization, making it a versatile building block in medicinal chemistry research. Its purity and stability under standard conditions are critical for reproducible synthetic applications.
1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one structure
2320213-29-2 structure
Product Name:1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one
CAS No:2320213-29-2
MF:C21H32N2O2
MW:344.490985870361
CID:5339429
Update Time:2025-06-14

1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)-5-phenylpentan-1-one
    • 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one
    • Inchi: 1S/C21H32N2O2/c1-25-20-13-16-23(17-20)19-11-14-22(15-12-19)21(24)10-6-5-9-18-7-3-2-4-8-18/h2-4,7-8,19-20H,5-6,9-17H2,1H3
    • InChI Key: KOIOKKAABAIUFE-UHFFFAOYSA-N
    • SMILES: O(C)C1CCN(C1)C1CCN(C(CCCCC2C=CC=CC=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 401
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.8

1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one Pricemore >>

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Additional information on 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one

Research Brief on 1-[4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one (CAS: 2320213-29-2)

Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one (CAS: 2320213-29-2). This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

The compound 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one belongs to a class of piperidine derivatives, which are known for their diverse biological activities. Recent studies have highlighted its role as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary in vitro and in vivo experiments suggest that this compound exhibits high selectivity and affinity for certain receptor subtypes, making it a candidate for further investigation in neurological and psychiatric disorders.

One of the key areas of interest is the compound's potential application in the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one could effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. The study attributed these effects to the compound's ability to reduce oxidative stress and inhibit the aggregation of alpha-synuclein, a protein implicated in the pathogenesis of Parkinson's.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A team of researchers from the University of Cambridge reported in a 2024 paper that 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one exhibited cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer.

The synthesis of 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one has also been a focus of recent research. A novel synthetic route, published in Organic Letters in 2023, described an efficient and scalable method for producing the compound with high yield and purity. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or alternative delivery systems. Additionally, further toxicological evaluations are required to ensure its safety profile before progressing to clinical trials.

In conclusion, 1-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-5-phenylpentan-1-one (CAS: 2320213-29-2) represents a promising candidate for multiple therapeutic applications, particularly in neurology and oncology. Ongoing research efforts are focused on optimizing its pharmacological properties and addressing the current limitations. The compound's unique structural and functional characteristics make it a valuable subject for future studies in the field of chemical biology and drug development.

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